Cas no 2223043-31-8 (2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

• Product Name: 2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
• CAS No: 2223043-31-8
• MF: C₁₂H₁₇BFNO₃
• MW: 253.0777
• MDL: MFCD16995250
• CID: 4640838
• PubChem ID: 72220364
• Update Time: 2024-11-08

2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-6-METHOXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• MB17685
• 2-fluoro-6-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• DB-393252
• CS-0145684
• 2-FLUORO-6-METHOXYPYRIDINE-4-BORONIC ACID PINACOL ESTER
• AS-55383
• AKOS037644824
• 2223043-31-8
• D93671
• 2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

• MDL： MFCD16995250
• Inchi： 1S/C12H17BFNO3/c1-11(2)12(3,4)18-13(17-11)8-6-9(14)15-10(7-8)16-5/h6-7H,1-5H3
• InChI Key： MJEAYURKKSMLIA-UHFFFAOYSA-N
• SMILES： FC1=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C([H])C(=N1)OC([H])([H])[H]

Computed Properties

• Exact Mass: 253.1285517g/mol
• Monoisotopic Mass: 253.1285517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6